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Compound of Interest

Compound Name: 4-(Methylamino)benzoate

Cat. No.: B8343159

Get Quote

This guide provides a comprehensive technical overview of Methyl 4-methylaminobenzoate

(M4MB), a key chemical intermediate. Designed for researchers, chemists, and professionals

in drug development, this document delves into the molecule's fundamental properties,

provides a field-proven synthesis protocol with mechanistic insights, outlines robust analytical

characterization methods, and explores its applications in modern chemical and

pharmaceutical research.

Introduction and Core Properties
Methyl 4-methylaminobenzoate (CAS No: 18358-63-9) is an organic compound featuring a

para-substituted benzene ring with a methyl ester and a secondary amine (N-methylamino)

group.[1][2] This structure makes it a valuable and versatile building block in organic synthesis,

particularly as a scaffold for constructing more complex molecules with potential biological

activity. Its utility stems from the dual reactivity of the amine and ester functionalities, allowing

for a wide range of chemical transformations.
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The fundamental properties of Methyl 4-methylaminobenzoate are summarized below. This

data is critical for its handling, reaction setup, and analytical identification.

Property Value Source

IUPAC Name
methyl 4-

(methylamino)benzoate
[2]

CAS Number 18358-63-9 [1]

Molecular Formula C₉H₁₁NO₂ [1][2]

Molecular Weight 165.19 g/mol [1][2]

Appearance
White to off-white

powder/crystalline solid
[3]

Melting Point 95 °C [3]

InChIKey
LLAMGYUWYUMHCH-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Considerations: Fischer-
Speier Esterification
A reliable and scalable method for preparing Methyl 4-methylaminobenzoate is the acid-

catalyzed esterification of its corresponding carboxylic acid, 4-(methylamino)benzoic acid. This

classic transformation, known as the Fischer-Speier esterification, is governed by an

equilibrium that is driven toward the product by using a large excess of the alcohol reactant,

which also serves as the solvent.[4][5]

Experimental Protocol: A Self-Validating System
This protocol is designed to be self-validating, where successful execution relies on

understanding the function of each step.

Materials:

4-(Methylamino)benzoic acid
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Anhydrous Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl Acetate (EtOAc)

Hexanes

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, suspend 4-(methylamino)benzoic acid (1.0 eq) in anhydrous methanol (20-30 mL

per gram of acid).

Causality:Anhydrous methanol is used in large excess to act as both the reactant and the

solvent, pushing the reaction equilibrium towards the ester product according to Le

Châtelier's principle. The use of anhydrous conditions prevents the reverse reaction

(hydrolysis).

Catalyst Addition: While stirring, cool the flask in an ice bath and slowly add concentrated

sulfuric acid (0.1-0.2 eq) dropwise.

Causality:Sulfuric acid is a strong acid catalyst that protonates the carbonyl oxygen of the

carboxylic acid, making the carbonyl carbon more electrophilic and thus more susceptible

to nucleophilic attack by methanol.

Reflux: Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours. Monitor the

reaction progress by Thin-Layer Chromatography (TLC) until the starting material is

consumed.

Causality:Heating provides the necessary activation energy for the reaction. Refluxing

ensures a constant reaction temperature without loss of the volatile methanol solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8343159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up & Neutralization: Cool the reaction mixture to room temperature and remove the

bulk of the methanol under reduced pressure using a rotary evaporator. Re-dissolve the

residue in ethyl acetate.

Carefully add saturated sodium bicarbonate solution to the organic layer in a separatory

funnel. Continue adding until effervescence ceases, indicating complete neutralization of the

acid catalyst.

Causality:The bicarbonate base (HCO₃⁻) neutralizes the sulfuric acid catalyst and any

unreacted carboxylic acid, converting them into water-soluble salts that can be removed in

the aqueous phase. This step is critical for preventing product degradation during

subsequent steps.

Extraction & Drying: Separate the organic layer. Wash sequentially with water and then

brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Causality:Washing with water removes residual water-soluble impurities. The brine wash

helps to break any emulsions and begins the drying process by removing bulk water.

Anhydrous MgSO₄ removes the final traces of water from the organic solvent.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system, such as ethyl acetate/hexanes, to yield pure Methyl 4-methylaminobenzoate.

Workflow and Mechanistic Diagram
The synthesis workflow is a logical progression from reaction to purification.
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Caption: Role of M4MB as a scaffold in a drug discovery workflow.

Safety and Handling
As with any laboratory chemical, proper handling of Methyl 4-methylaminobenzoate is essential

for safety.

GHS Hazard Classification: The compound is classified with the following hazards:

Causes serious eye irritation (H319). [2][6] * Causes skin irritation (H315). [2][6] * May be

harmful if swallowed (H302). [2] * May cause respiratory irritation (H335). [2]* Personal

Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat. [6]* Handling: Handle in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust. Avoid

contact with skin, eyes, and clothing. [6][7]* Storage: Keep containers tightly closed and
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store in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents. [7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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